Cas no 1806815-07-5 (5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1806815-07-5
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4852064
• Update Time: 2025-10-30

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-7-3(1-5(14)15)6(8(10)11)4(12)2-13-7/h2,8H,1,12H2,(H,14,15)
• InChI Key： DEHWVGXNWVAAEI-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)O)=C(C(F)F)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid

Introduction to 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic Acid (CAS No. 1806815-07-5)

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid, with the chemical formula C₇H₅BrF₂NO₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a bromo substituent, and a difluoromethyl group, makes it a valuable intermediate in the development of novel therapeutic agents.

The CAS number 1806815-07-5 uniquely identifies this compound and distinguishes it from other chemical entities. This numbering system ensures precise identification and communication within the scientific community. The molecular structure of 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid features a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring is further functionalized with an amino group at the 5-position, a bromo atom at the 2-position, and a difluoromethyl group at the 4-position, along with a carboxylic acid moiety at the 3-position.

This specific arrangement of functional groups imparts unique chemical properties to the compound, making it suitable for various synthetic transformations. The amino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The bromo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, making it a desirable feature in medicinal chemistry.

Recent research has highlighted the importance of fluorinated compounds in drug development. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. In addition, the bromo substituent allows for easy manipulation of the molecular structure through transition metal-catalyzed reactions, enabling the synthesis of complex derivatives.

The 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid has found applications in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. Kinase inhibitors often require precise targeting of specific residues on the enzyme surface. The combination of functional groups in this compound allows for selective binding to these residues, making it an effective intermediate in drug design.

Moreover, this compound has been utilized in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. The presence of multiple substituents enhances the compound's ability to disrupt viral replication cycles effectively.

In academic research, 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid has been employed as a building block for more complex molecules. Its versatility in synthetic chemistry has led to its use in various drug discovery programs aimed at identifying novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for next-generation drugs. By modifying its structure through further chemical transformations, scientists can generate libraries of compounds with tailored biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

One notable application of 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid is in the synthesis of small molecule probes for biochemical studies. These probes are used to investigate enzyme mechanisms and identify new drug targets. The compound's ability to interact with biological systems makes it an invaluable tool for researchers studying protein-protein interactions and enzyme kinetics.

Future research directions may explore new synthetic methodologies to improve access to derivatives of this compound. Advances in catalytic systems and green chemistry principles could enable more efficient and sustainable production processes. Additionally, computational modeling techniques may be employed to predict the biological activity of novel derivatives before experimental synthesis.

In conclusion, 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806815-07-5) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.